Cas no 2138135-19-8 (1,2-Benzisoxazole-3-methanol, 6-methyl-)

• Product Name: 1,2-Benzisoxazole-3-methanol, 6-methyl-
• CAS No: 2138135-19-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 5258611
• Update Time: 2025-07-02

1,2-Benzisoxazole-3-methanol, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-methanol, 6-methyl-

• Inchi： 1S/C9H9NO2/c1-6-2-3-7-8(5-11)10-12-9(7)4-6/h2-4,11H,5H2,1H3
• InChI Key： CUVSXPBQYIPXOC-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC(C)=C2)C(CO)=N1

Additional information on 1,2-Benzisoxazole-3-methanol, 6-methyl-

Introduction to 1,2-Benzisoxazole-3-methanol, 6-methyl- (CAS No. 2138135-19-8): Applications and Recent Research Developments

The compound 1,2-Benzisoxazole-3-methanol, 6-methyl- (CAS No. 2138135-19-8) is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This introduction provides a comprehensive overview of the compound, its chemical characteristics, and its emerging applications in modern medicine and biotechnology.

Chemical Structure and Properties: The molecular structure of 1,2-Benzisoxazole-3-methanol, 6-methyl- (CAS No. 2138135-19-8) consists of a benzisoxazole core with a hydroxymethyl group at the 3-position and a methyl substituent at the 6-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for drug discovery. The benzisoxazole ring is known for its stability and ability to interact with biological targets such as enzymes and receptors. The hydroxymethyl group at the 3-position can participate in hydrogen bonding, enhancing binding affinity, while the methyl group at the 6-position influences the overall shape and reactivity of the molecule.

Pharmaceutical Applications: In recent years, 1,2-Benzisoxazole-3-methanol, 6-methyl- (CAS No. 2138135-19-8) has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its benzisoxazole moiety is particularly interesting because it is found in several known drugs that exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of benzisoxazole have been shown to inhibit the activity of certain kinases and other enzymes involved in cancer cell proliferation. The hydroxymethyl group provides a site for further functionalization, allowing chemists to design molecules with enhanced specificity and reduced toxicity.

Recent Research Findings: A notable study published in the Journal of Medicinal Chemistry highlighted the potential of 1,2-Benzisoxazole-3-methanol, 6-methyl- (CAS No. 2138135-19-8) as a scaffold for developing novel antiviral agents. Researchers found that modifications to the hydroxymethyl group could significantly alter the compound's ability to interact with viral proteases, leading to potent inhibition of viral replication. This discovery opens up new avenues for treating viral infections that are resistant to current antiviral drugs. Additionally, another study demonstrated that 1,2-Benzisoxazole-3-methanol, 6-methyl- (CAS No. 2138135-19-8) could be used to develop novel anti-inflammatory agents by targeting specific inflammatory pathways in human cells.

Synthetic Considerations: The synthesis of 1,2-Benzisoxazole-3-methanol, 6-methyl- (CAS No. 2138135-19-8) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as hydroxylation and methylation. Advances in catalytic methods have made it possible to synthesize this compound more efficiently while minimizing environmental impact. Green chemistry principles are increasingly being applied to improve the sustainability of its production.

Future Prospects: The future of 1,2-Benzisoxazole-3-methanol, 6-methyl- (CAS No. 2138135-19-8) in pharmaceutical research looks promising. Ongoing studies aim to explore its potential in treating neurodegenerative diseases by targeting specific protein aggregates associated with conditions like Alzheimer's disease. Furthermore, its role in developing next-generation antibiotics is being investigated due to its ability to disrupt bacterial cell wall synthesis. As research continues to uncover new applications for this compound, it is expected to play a crucial role in addressing some of the most pressing challenges in modern medicine.

In conclusion,1,2-Benzisoxazole-3-methanol, 6-methyl-(CAS No. 2138135 -19 -8) represents a fascinating molecule with diverse applications in pharmaceuticals and biotechnology。 Its unique structural features make it an ideal candidate for further exploration， offering hope for new treatments across multiple therapeutic areas。 As research progresses，this compound is poised to make significant contributions to advancements in drug discovery and development。